Cas no 14655-36-8 (Ethyl 3,4,5-trimethoxybenzoylformate)
14655-36-8 structure
Product Name:Ethyl 3,4,5-trimethoxybenzoylformate
CAS No:14655-36-8
MF:C13H16O6
MW:268.262544631958
CID:1005121
PubChem ID:24722286
Update Time:2025-04-20
Ethyl 3,4,5-trimethoxybenzoylformate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 3,4,5-TRIMETHOXYBENZOYLFORMATE
- 14655-36-8
- ETHYL3,4,5-TRIMETHOXYBENZOYLFORMATE
- DB-208903
- DTXSID40641299
- AKOS016017570
- ethyl 3,4,5-trimethoxybenzoylformate, AldrichCPR
- MFCD09801442
- Ethyl oxo(3,4,5-trimethoxyphenyl)acetate
- Benzeneacetic acid, 3,4,5-trimethoxy-alpha-oxo-, ethyl ester
- ethyl 2-oxo-2-(3,4,5-trimethoxyphenyl)acetate
- Ethyl 3,4,5-trimethoxybenzoylformate
-
- MDL: MFCD09801442
- Inchi: 1S/C13H16O6/c1-5-19-13(15)11(14)8-6-9(16-2)12(18-4)10(7-8)17-3/h6-7H,5H2,1-4H3
- InChI Key: AXRCXDFRVQRVDY-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(C(=O)OCC)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 268.09468
- Monoisotopic Mass: 268.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06
Ethyl 3,4,5-trimethoxybenzoylformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E066180-250mg |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 250mg |
$ 605.00 | 2022-06-05 | ||
| TRC | E066180-500mg |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 500mg |
$ 1000.00 | 2022-06-05 | ||
| Fluorochem | 201031-1g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 97% | 1g |
£399.00 | 2022-03-01 | |
| Fluorochem | 201031-2g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 97% | 2g |
£658.00 | 2022-03-01 | |
| Fluorochem | 201031-5g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 97% | 5g |
£1516.00 | 2022-03-01 | |
| A2B Chem LLC | AA64766-1g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 97% | 1g |
$488.00 | 2024-04-20 | |
| A2B Chem LLC | AA64766-2g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 97% | 2g |
$775.00 | 2024-04-20 | |
| A2B Chem LLC | AA64766-5g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 97% | 5g |
$1725.00 | 2024-04-20 | |
| Crysdot LLC | CD12140783-1g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 95+% | 1g |
$342 | 2024-07-23 | |
| Crysdot LLC | CD12140783-5g |
Ethyl 3,4,5-trimethoxybenzoylformate |
14655-36-8 | 95+% | 5g |
$1156 | 2024-07-23 |
Ethyl 3,4,5-trimethoxybenzoylformate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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